Cas no 680212-55-9 (N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide
• CAS No: 680212-55-9
• MDL: MFCD00126342
• CID: 4656791
• Update Time: 2025-05-20

N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide

• MDL： MFCD00126342

Additional information on N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide

Recent Advances in the Study of N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide (CAS: 680212-55-9)

N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide (CAS: 680212-55-9) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine carboxamide structure, has been the subject of various studies aimed at exploring its biological activity, pharmacokinetic properties, and therapeutic potential. The following research brief synthesizes the latest findings related to this compound, providing insights into its current status in the field of chemical biology and pharmaceutical research.

Recent studies have focused on the synthesis and optimization of N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide, with particular emphasis on its role as a potential inhibitor of specific enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory activity against certain kinases involved in inflammatory pathways. The study employed a combination of computational modeling and in vitro assays to elucidate the binding interactions between the compound and its target, revealing a high affinity and selectivity profile. These findings suggest that 680212-55-9 could serve as a promising scaffold for the development of novel anti-inflammatory agents.

Another area of interest is the compound's potential application in oncology. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated the cytotoxic effects of N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide on various cancer cell lines. The results demonstrated significant antiproliferative activity, particularly in cells with dysregulated signaling pathways. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, further supporting its potential as an anticancer agent. However, the study also noted the need for further optimization to improve its pharmacokinetic properties and reduce off-target effects.

In addition to its biological activity, recent advancements in the synthetic methodology of 680212-55-9 have been reported. A 2023 publication in Organic Process Research & Development described a scalable and efficient synthesis route, which could facilitate its broader use in drug discovery campaigns. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical structure and demonstrated biological activities make it a valuable candidate for continued investigation. Future research directions may include the exploration of its derivatives, combination therapies, and targeted delivery systems to enhance its therapeutic efficacy and safety profile.

In conclusion, N-(4-Chloro-3-nitrophenyl)-pyrrolidine-1-carboxamide (CAS: 680212-55-9) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to anticancer activity, underscore the importance of continued research in this area. As synthetic methodologies improve and mechanistic insights deepen, this compound may pave the way for novel therapeutic interventions in inflammation, oncology, and beyond.